Cas no 19909-64-9 (Butanetetrone,bis(4-methylphenyl)- (9CI))
19909-64-9 structure
Product Name:Butanetetrone,bis(4-methylphenyl)- (9CI)
CAS No:19909-64-9
MF:C18H14O4
MW:294.301365375519
CID:216066
PubChem ID:140627
Update Time:2025-04-19
Butanetetrone,bis(4-methylphenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanetetrone,bis(4-methylphenyl)- (9CI)
- Butane-1,2,3,4-tetraone,1,4-di(4-methylphenyl)
- 1,4-bis(4-methylphenyl)butane-1,2,3,4-tetrone
- DTXSID40173686
- 19909-64-9
- Butane, 1,2,3,4-Tetraone, 1,4-di(p-methylphenyl)-
-
- Inchi: 1S/C18H14O4/c1-11-3-7-13(8-4-11)15(19)17(21)18(22)16(20)14-9-5-12(2)6-10-14/h3-10H,1-2H3
- InChI Key: GMDUFYFHRYTPMN-UHFFFAOYSA-N
- SMILES: O=C(C(C(C(C1C=CC(C)=CC=1)=O)=O)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 294.08922
- Monoisotopic Mass: 294.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 481.2°Cat760mmHg
- Flash Point: 209.3°C
- Refractive Index: 1.582
- PSA: 68.28
Butanetetrone,bis(4-methylphenyl)- (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
19909-64-9 (Butanetetrone,bis(4-methylphenyl)- (9CI)) Related Products
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